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Compound of Interest

Compound Name: beta-Apo-13-carotenone

CAS No.: 17974-57-1

Cat. No.: B1663481

Get Quote

As a Senior Application Scientist overseeing high-value drug development and molecular

biology workflows, I emphasize that handling apocarotenoids requires a rigorous approach to

both sample integrity and environmental safety. β-Apo-13-carotenone (CAS 17974-57-1), also

known as D'Orenone, is a highly hydrophobic, naturally occurring cleavage product of β-

carotene [1][1].

Because it acts as a potent competitive antagonist of the Retinoid X Receptor alpha (RXRα)

and is classified as a Class 9 Environmental Hazard (UN 3082), improper handling or disposal

can lead to severe experimental artifacts and environmental contamination [2][2]. This guide

provides a self-validating, step-by-step operational and disposal framework designed to

guarantee safety and reproducibility.

Physicochemical & Safety Data Summary
To design an effective handling and disposal strategy, we must first ground our protocols in the

compound's quantitative physicochemical properties.
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Property Value Operational Implication

Chemical Name
β-Apo-13-carotenone

(D'Orenone)

Biologically active RXRα

antagonist.

CAS Number 17974-57-1
Unique identifier for EHS

logging.

Molecular Formula C18H26O

High carbon-to-oxygen ratio

dictates extreme

hydrophobicity.

Molecular Weight 258.40 g/mol

Requires precise micro-

weighing for nM concentration

assays.

Solubility DMSO, Ethanol
Aqueous buffers will cause

immediate precipitation.

Storage Temp. -80°C (Protect from light)

Highly susceptible to auto-

oxidation and photo-

isomerization.

UN Number 3082
Regulated transport and

disposal required.

Hazard Class
Class 9 (Environmentally

Hazardous)

Cannot be disposed of in

municipal sinks or standard

bio-waste.

Packing Group III
Requires specific secondary

containment during transport.

Mechanistic Context: Why Strict Containment is
Necessary
β-Apo-13-carotenone is not a benign structural analog; it is a direct signaling molecule. In

mammalian systems, it is formed via the eccentric cleavage of β-carotene and directly

interferes with vitamin A signaling pathways by competing with retinoic acid for receptor binding
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[3][3]. Accidental exposure or cross-contamination in cell culture facilities can inadvertently

silence retinoid-responsive gene transcription in bystander experiments.
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Fig 1: β-Apo-13-carotenone generation and its antagonistic effect on RXRα signaling.

Operational Plan: Handling & Experimental
Preparation
Because carotenoids and apocarotenoids are notoriously unstable when exposed to light, heat,

and oxygen [4][4], your handling protocol must be a self-validating system that ensures

chemical integrity before introduction into biological assays.

Step-by-Step Reconstitution Methodology:
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Environmental Control: Perform all handling in a biosafety cabinet under amber or red light.

Causality: White light induces rapid trans-to-cis isomerization, altering the molecule's binding

affinity to RXRα.

Solubilization: Dissolve the lyophilized powder in anhydrous DMSO to create a 10 mM stock.

Causality: The C18 backbone is entirely insoluble in aqueous media; anhydrous DMSO

prevents micro-precipitation.

Self-Validating Integrity Check: Immediately dilute a 1 µL aliquot into 1 mL of ethanol and run

a UV-Vis spectrophotometric scan. Validation: The presence of a sharp, characteristic

absorbance peak confirms the compound has not auto-oxidized. A flattened or shifted peak

indicates degradation, meaning the batch must be disposed of.

Aliquoting & Storage: Dispense into opaque, amber microcentrifuge tubes. Blanket the

headspace with argon gas before capping to displace oxygen. Store immediately at -80°C [2]

[2].

Spill Containment & Proper Disposal Procedures
As a UN 3082 Class 9 Environmentally Hazardous Substance, β-Apo-13-carotenone poses a

severe threat to aquatic life. It must never be flushed down the drain or disposed of in standard

biohazard bags [2][2].
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Fig 2: Step-by-step spill containment and environmental hazard disposal workflow.

Step-by-Step Spill & Disposal Methodology:

Immediate Isolation: Evacuate non-essential personnel from the immediate area. Don nitrile

gloves (double-gloved), safety goggles, and a lab coat.

Containment via Adsorption: Surround and cover the spill with a finely-powdered liquid-

binding material such as diatomaceous earth (diatomite) or a universal chemical binder [2]

[2]. Causality: Diatomite provides an immense microscopic surface area that rapidly traps the

lipophilic liquid via capillary action, preventing it from leaching into porous lab surfaces or

floor drains.

Physical Collection: Use a non-sparking scoop to transfer the saturated binder into a rigid,

sealable hazardous waste container.
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Chemical Decontamination: Scrub the affected surface vigorously with 70-100% ethanol or

isopropanol [2][2]. Causality: Aqueous detergents will simply bead up over the hydrophobic

apocarotenoid film. Alcohols act as organic solvents to disrupt the hydrophobic interactions

and lift the compound off the surface.

Self-Validating Cleanliness Check: Wipe the scrubbed area with a pure white absorbent pad.

β-Apo-13-carotenone leaves a distinct yellowish-orange stain [5][5]. If the pad remains stark

white, decontamination is verified.

Regulatory Disposal: Seal the waste container and label it strictly as: "UN 3082:

Environmentally Hazardous Substance, Liquid, N.O.S. (β-Apo-13-carotenone)." Coordinate

with your institution's Environmental Health and Safety (EHS) department for incineration or

specialized chemical landfill disposal in accordance with local federal regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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